Cas no 2022956-34-7 (Bzl-His(Bzl)-OH)

Bzl-His(Bzl)-OH is a protected derivative of the amino acid histidine, featuring benzyl (Bzl) groups on both the amino acid's side chain and carboxyl group. This compound is primarily utilized in peptide synthesis, where selective protection is critical to prevent unwanted side reactions during coupling steps. The dual benzyl protection ensures stability under standard solid-phase or solution-phase peptide synthesis conditions while allowing for subsequent deprotection under controlled conditions. Its high purity and well-defined protective groups make it a reliable building block for constructing complex peptides, particularly in research applications requiring precise control over histidine reactivity. The product is typically characterized by HPLC and NMR to confirm structural integrity.
Bzl-His(Bzl)-OH structure
Bzl-His(Bzl)-OH structure
Product Name:Bzl-His(Bzl)-OH
CAS No:2022956-34-7
MF:C20H21N3O2
MW:335.399644613266
CID:5901867
PubChem ID:23422618
Update Time:2025-06-29

Bzl-His(Bzl)-OH Chemical and Physical Properties

Names and Identifiers

    • L-Histidine, N,3-bis(phenylmethyl)-
    • (2S)-2-(benzylamino)-3-(3-benzylimidazol-4-yl)propanoic acid
    • 2022956-34-7
    • Bzl-His(Bzl)-OH
    • Inchi: 1S/C20H21N3O2/c24-20(25)19(22-12-16-7-3-1-4-8-16)11-18-13-21-15-23(18)14-17-9-5-2-6-10-17/h1-10,13,15,19,22H,11-12,14H2,(H,24,25)/t19-/m0/s1
    • InChI Key: DWIALLNZZWOHTM-IBGZPJMESA-N
    • SMILES: C(O)(=O)[C@H](CC1N(CC2=CC=CC=C2)C=NC=1)NCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 335.16337692g/mol
  • Monoisotopic Mass: 335.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 564.5±50.0 °C(Predicted)
  • pka: 2.06±0.10(Predicted)

Bzl-His(Bzl)-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB529658-1 g
Bzl-His(Bzl)-OH; .
2022956-34-7
1g
€181.00 2021-09-16
abcr
AB529658-5 g
Bzl-His(Bzl)-OH; .
2022956-34-7
5g
€619.70 2021-09-16

Additional information on Bzl-His(Bzl)-OH

Introduction to Bzl-His(Bzl)-OH (CAS No: 2022956-34-7)

Bzl-His(Bzl)-OH is a specialized compound with significant applications in the field of chemical and biomedical research. This compound, identified by its CAS number 2022956-34-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The name itself provides a clear indication of its chemical composition, featuring Bzl (benzyl) groups and His (histidine) residues, which are critical for its functionality.

The benzyl group is a common moiety in organic chemistry, known for its stability and ability to enhance the solubility of molecules in various solvents. In the context of Bzl-His(Bzl)-OH, the presence of two benzyl groups suggests a high degree of hydrophobicity, which can be advantageous in drug design for improving bioavailability. The histidine residue, on the other hand, is an amino acid that plays a crucial role in biological systems. Its imidazole ring is often involved in metal binding and catalytic processes, making it a valuable component in the development of metalloproteinase inhibitors and other therapeutic agents.

Recent research has highlighted the importance of histidine-based compounds in medicinal chemistry. For instance, histidine derivatives have been explored as potential inhibitors of various enzymes, including those involved in cancer progression and inflammation. The compound Bzl-His(Bzl)-OH, with its dual benzyl and histidine moieties, could serve as a versatile scaffold for designing novel inhibitors. Its ability to interact with both hydrophobic and polar environments makes it an attractive candidate for drug development.

In addition to its inhibitory potential, Bzl-His(Bzl)-OH has shown promise in the field of biomaterials. The benzyl groups can facilitate covalent attachment to surfaces or other biomolecules, while the histidine residue can provide specific binding interactions. This dual functionality makes it suitable for applications such as surface-functionalized nanoparticles or targeted drug delivery systems. Such advancements are particularly relevant in the context of nanomedicine, where precise control over molecular interactions is essential for effective therapeutic outcomes.

The synthesis of Bzl-His(Bzl)-OH involves sophisticated organic chemistry techniques, including peptide coupling and protection-deprotection strategies. The benzyl groups are typically introduced as protecting groups for amino functions during peptide synthesis, ensuring that the histidine residue remains reactive under various conditions. This synthetic approach underscores the compound's complexity and the expertise required for its production.

One of the most compelling aspects of Bzl-His(Bzl)-OH is its potential application in targeted therapy. By leveraging the histidine residue's ability to bind metal ions, researchers have developed strategies to enhance the specificity of drug delivery. For example, Bzl-His(Bzl)-OH could be designed to release therapeutic agents only in the presence of specific metal ions overexpressed in certain pathological conditions. This targeted approach not only improves treatment efficacy but also minimizes side effects by reducing off-target interactions.

The compound's structural features also make it a valuable tool for mechanistic studies in enzymology. The benzyl groups provide a stable platform for spectroscopic studies, while the histidine residue offers a site for covalent labeling or metal coordination. These properties enable researchers to investigate enzyme-substrate interactions at a molecular level, providing insights that could lead to the development of more effective drugs.

In conclusion, Bzl-His(Bzl)-OH (CAS No: 2022956-34-7) is a multifaceted compound with significant potential in both therapeutic and materials science applications. Its unique combination of benzyl and histidine moieties offers diverse functional possibilities, from enzyme inhibition to targeted drug delivery systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical and biomedical sciences.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD